Cas no 80089-58-3 (2-(4-Chlorophenyl)quinazoline)

• Product Name: 2-(4-Chlorophenyl)quinazoline
• CAS No: 80089-58-3
• MF: C₁₄H₉ClN₂
• MW: 240.687661886215
• CID: 4717122
• Update Time: 2025-04-26

2-(4-Chlorophenyl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)quinazoline
• 2-(4-Chlorophenyl)quinazoline

• Inchi： 1S/C14H9ClN2/c15-12-7-5-10(6-8-12)14-16-9-11-3-1-2-4-13(11)17-14/h1-9H
• InChI Key： NMJRUVIOYRDYQN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC=C2C=CC=CC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• Topological Polar Surface Area: 25.8

Additional information on 2-(4-Chlorophenyl)quinazoline

Introduction to 2-(4-Chlorophenyl)quinazoline (CAS No. 80089-58-3)

2-(4-Chlorophenyl)quinazoline, identified by the Chemical Abstracts Service Number (CAS No.) 80089-58-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the quinazoline class, a family of molecules known for their diverse biological activities and utility in drug development. The presence of a 4-chlorophenyl substituent in its structure imparts unique electronic and steric properties, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The quinazoline core is a bicyclic aromatic system consisting of a benzene ring fused to a pyrimidine ring. This structural motif is widely recognized for its role in several bioactive molecules, including antiviral, anticancer, and antimicrobial agents. The introduction of a chlorine atom at the para position of the phenyl ring in 2-(4-Chlorophenyl)quinazoline enhances its reactivity and potential for further functionalization, enabling the synthesis of derivatives with tailored biological properties.

In recent years, there has been growing interest in quinazoline derivatives as scaffolds for developing small-molecule inhibitors targeting various biological pathways. Notably, compounds within this class have shown promise in inhibiting kinases, which are enzymes crucial for cell signaling and proliferation. Research has demonstrated that modifications to the quinazoline structure, such as the substitution pattern and the presence of electron-withdrawing or donating groups, can significantly influence the potency and selectivity of kinase inhibitors.

One of the most compelling aspects of 2-(4-Chlorophenyl)quinazoline is its versatility as a precursor in synthetic chemistry. The chlorine atom at the para position facilitates nucleophilic aromatic substitution reactions, allowing for the introduction of diverse functional groups. This reactivity has been exploited to generate libraries of quinazoline derivatives for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. Additionally, the quinazoline core can be further elaborated through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to access more complex structures with enhanced biological activity.

Recent studies have highlighted the potential of 2-(4-Chlorophenyl)quinazoline and its derivatives in addressing unmet medical needs. For instance, researchers have explored its efficacy as an inhibitor of tyrosine kinases, which are overexpressed in many cancers and contribute to tumor growth and metastasis. Preclinical studies have indicated that certain quinazoline-based inhibitors exhibit potent antitumor activity by disrupting aberrant signaling pathways. The structural features of 2-(4-Chlorophenyl)quinazoline, particularly the chlorophenyl moiety, have been shown to improve binding affinity to target kinases, making it an attractive candidate for further optimization.

The synthesis of 2-(4-Chlorophenyl)quinazoline typically involves multi-step organic transformations starting from readily available precursors. A common approach involves the condensation of 4-chlorobenzaldehyde with guanidine hydrochloride under basic conditions to form 2-(4-chlorophenyl)quinazolin-4(3H)-one. Subsequent reduction or cyclization steps can yield the desired quinazoline derivative. The reaction conditions can be fine-tuned to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacokinetic properties of 2-(4-Chlorophenyl)quinazoline are also subjects of interest in drug development. Studies have investigated its solubility, stability, and metabolic fate to assess its potential as a lead compound. Modifications to improve bioavailability and reduce toxicity are critical steps in translating promising preclinical findings into viable therapeutic agents. Computational modeling techniques have been employed to predict how structural changes will impact pharmacokinetic profiles, enabling rational design strategies for optimizing drug-like properties.

In conclusion, 2-(4-Chlorophenyl)quinazoline (CAS No. 80089-58-3) represents a significant compound in medicinal chemistry due to its structural versatility and potential biological activity. Its role as a precursor for kinase inhibitors and other therapeutic agents underscores its importance in ongoing research efforts aimed at developing novel treatments for diseases such as cancer and inflammatory disorders. As synthetic methodologies continue to advance, further exploration of this scaffold is likely to yield innovative molecules with substantial clinical relevance.